4-benzoyl-1H-imidazole-5-carboxylic acid

• IUPAC Name: 4-benzoyl-1H-imidazole-5-carboxylic acid
• InChI: InChI=1S/C11H8N2O3/c14-10(7-4-2-1-3-5-7)8-9(11(15)16)13-6-12-8/h1-6H,(H,12,13)(H,15,16)
• InChI Key: XQMLPKHBEYBLNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(NC=N2)C(=O)O
• Molecular Formula: C11H8N2O3
• Molecular Weight: 216.19 g/mol

Description

4-benzoyl-1H-imidazole-5-carboxylic acid is a chemical compound with the molecular weight of 216.2. It is an intermediate used in the synthesis of N-substituted cyclic imides with anticancer and anti-inflammatory activities. It has been widely utilized to generate different types of coordination polymers.

Synthesis Analysis

The synthesis of 4-benzoyl-1H-imidazole-5-carboxylic acid involves various methods. One of the methods includes the cyclization of amido-nitriles. The reaction conditions are mild enough for the inclusion of a variety of functional groups including arylhalides as well as aromatic and saturated heterocycles.

Molecular Structure Analysis

The molecular structure of 4-benzoyl-1H-imidazole-5-carboxylic acid consists of three carbon atoms, two nitrogen atoms, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. They are utilized in a diverse range of applications such as the traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.

It is stored at room temperature and is highly soluble in water and other polar solvents.

Scientific Research Applications

Crystal Growth and Optical Properties

• Crystal Growth : 4HBI can form single crystals through methods like slow evaporation. .
• Optical Behavior : The UV–Vis-NIR spectrum of 4HBI shows an absorption peak at 255 nm. .

Nonlinear Optical (NLO) Behavior

• 4HBI exhibits NLO behavior due to its molecular hyperpolarizability. .

Antimicrobial Activity

• Derivatives of 4HBI have been synthesized and evaluated for antimicrobial activity against bacteria such as Bacillus subtilis, Escherichia coli, Clostridium tetani, Streptococcus pneumoniae, and Salmonella typhi. .

Stabilization of Lanthanide Complexes

• .

Solid-State NMR Testing

• Solid-state NMR techniques have been applied to assess the quality of 1H-benzo[d]imidazole derivatives, including those related to 4HBI. .

Safety and Hazards

The safety information for 4-benzoyl-1H-imidazole-5-carboxylic acid indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed. This includes traditional applications in pharmaceuticals and agrochemicals to emerging research into dyes for solar cells and other optical applications.

Mechanism of Action

Target of Action

Imidazole derivatives are known to interact with a broad range of biological targets due to their versatile chemical structure . For instance, they are key components in functional molecules used in pharmaceuticals, agrochemicals, and other applications .

Mode of Action

Imidazole compounds generally interact with their targets through various mechanisms, depending on the specific functional groups present in the molecule .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole compounds are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

The anion of 4-imidazolecarboxylic acid has been reported to stabilize binuclear hydroxo complexes of trivalent lanthanides in the ph range 7-10 , suggesting that pH could be a relevant environmental factor.